Cas no 922083-60-1 (2-ethoxy-N-(2-{5-(4-fluorophenyl)methyl-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-1-yl}ethyl)benzamide)

• Product Name: 2-ethoxy-N-(2-{5-(4-fluorophenyl)methyl-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-1-yl}ethyl)benzamide
• CAS No: 922083-60-1
• MF: C₂₃H₂₂FN₅O₃
• MW: 435.450888156891
• CID: 6336357
• PubChem ID: 42391423
• Update Time: 2025-10-24

2-ethoxy-N-(2-{5-(4-fluorophenyl)methyl-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-1-yl}ethyl)benzamide Chemical and Physical Properties

Names and Identifiers

• 2-ethoxy-N-(2-{5-(4-fluorophenyl)methyl-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-1-yl}ethyl)benzamide
• 2-ethoxy-N-[2-[5-[(4-fluorophenyl)methyl]-4-oxopyrazolo[3,4-d]pyrimidin-1-yl]ethyl]benzamide
• 922083-60-1
• F2323-0748
• AKOS024639602
• 2-ethoxy-N-(2-{5-[(4-fluorophenyl)methyl]-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-1-yl}ethyl)benzamide
• 2-ethoxy-N-(2-(5-(4-fluorobenzyl)-4-oxo-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-1-yl)ethyl)benzamide

• Inchi： 1S/C23H22FN5O3/c1-2-32-20-6-4-3-5-18(20)22(30)25-11-12-29-21-19(13-27-29)23(31)28(15-26-21)14-16-7-9-17(24)10-8-16/h3-10,13,15H,2,11-12,14H2,1H3,(H,25,30)
• InChI Key： RDZZMMWJKGLHCB-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)CN1C=NC2=C(C=NN2CCNC(C2C=CC=CC=2OCC)=O)C1=O

Computed Properties

• Exact Mass: 435.17066774g/mol
• Monoisotopic Mass: 435.17066774g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 8
• Complexity: 685
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 88.8Ų

Additional information on 2-ethoxy-N-(2-{5-(4-fluorophenyl)methyl-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-1-yl}ethyl)benzamide

Research Brief on 2-ethoxy-N-(2-{5-(4-fluorophenyl)methyl-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-1-yl}ethyl)benzamide (CAS: 922083-60-1)

In recent years, the compound 2-ethoxy-N-(2-{5-(4-fluorophenyl)methyl-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-1-yl}ethyl)benzamide (CAS: 922083-60-1) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its pyrazolo[3,4-d]pyrimidin-1-yl core, has been investigated for its potential therapeutic applications, particularly in the context of kinase inhibition and cancer therapy. The following brief synthesizes the latest findings related to this compound, focusing on its chemical properties, biological activity, and recent advancements in its development.

The structural complexity of 2-ethoxy-N-(2-{5-(4-fluorophenyl)methyl-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-1-yl}ethyl)benzamide underscores its potential as a kinase inhibitor. Recent studies have highlighted its affinity for specific kinase targets, including those involved in proliferative signaling pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory activity against the PI3K/AKT/mTOR pathway, a critical regulator of cell growth and survival in various cancers. The study further elucidated the compound's mechanism of action, revealing its ability to bind competitively to the ATP-binding site of these kinases.

Beyond its kinase inhibitory properties, 2-ethoxy-N-(2-{5-(4-fluorophenyl)methyl-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-1-yl}ethyl)benzamide has also been explored for its pharmacokinetic profile. A recent preclinical investigation reported in Bioorganic & Medicinal Chemistry Letters (2024) evaluated the compound's bioavailability and metabolic stability. The results indicated moderate oral bioavailability and favorable metabolic stability in human liver microsomes, suggesting its potential as a viable candidate for further drug development. However, challenges such as solubility and plasma protein binding were noted, necessitating further structural optimization.

In addition to its standalone therapeutic potential, researchers have investigated the compound's utility in combination therapies. A 2024 study in Molecular Cancer Therapeutics explored its synergistic effects with standard chemotherapeutic agents in vitro and in vivo. The findings revealed enhanced efficacy when combined with cisplatin, particularly in overcoming drug resistance in certain cancer cell lines. This underscores the compound's versatility and its potential role in addressing unmet medical needs in oncology.

Despite these promising findings, several challenges remain in the development of 2-ethoxy-N-(2-{5-(4-fluorophenyl)methyl-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-1-yl}ethyl)benzamide as a therapeutic agent. Future research directions include optimizing its physicochemical properties to improve solubility and bioavailability, as well as conducting comprehensive toxicity studies to ensure its safety profile. Moreover, further mechanistic studies are warranted to fully elucidate its off-target effects and potential interactions with other signaling pathways.

In conclusion, 2-ethoxy-N-(2-{5-(4-fluorophenyl)methyl-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-1-yl}ethyl)benzamide (CAS: 922083-60-1) represents a promising candidate in the realm of kinase-targeted therapies. Its unique chemical structure and demonstrated biological activity position it as a valuable tool for both basic research and drug development. Continued investigation into its therapeutic potential, coupled with efforts to address existing limitations, will be critical in advancing this compound toward clinical applications.